Cas no 2028377-75-3 (3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile)
2028377-75-3 structure
Product Name:3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile
CAS No:2028377-75-3
MF:C8H12N4
MW:164.207680702209
CID:6356889
PubChem ID:90103870
Update Time:2025-10-05
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile
- SCHEMBL15650797
- EN300-1111629
- 2028377-75-3
-
- Inchi： 1S/C8H12N4/c1-8(2,5-9)6-12-4-7(10)3-11-12/h3-4H,6,10H2,1-2H3
- InChI Key： BPPHWDVMVFZZIV-UHFFFAOYSA-N
- SMILES： N1(C=C(C=N1)N)CC(C#N)(C)C
Computed Properties
- Exact Mass: 164.106196400g/mol
- Monoisotopic Mass: 164.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 67.6Ų
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1111629-0.05g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1111629-0.1g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1111629-0.25g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1111629-0.5g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1111629-1.0g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1111629-2.5g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1111629-5.0g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1111629-10.0g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1111629-1g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1111629-5g |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile |
2028377-75-3 | 95% | 5g |
$2443.0 | 2023-10-27 |
3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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